Cas no 1427379-42-7 (3-fluoro-3-methyl-azetidine;hydrochloride)

• Product Name: 3-fluoro-3-methyl-azetidine;hydrochloride
• CAS No: 1427379-42-7
• MF: C₄H₉ClFN
• MW: 125.572363615036
• MDL: MFCD21605303
• CID: 3163677
• PubChem ID: 71757905
• Update Time: 2025-06-15

3-fluoro-3-methyl-azetidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-3-methylazetidine hydrochloride
• 3-Fluoro-3-methylazetidine HCl
• ZKVDMAPGKXMHFO-UHFFFAOYSA-N
• NE41813
• 3-fluoro-3-methylazetidine;hydrochloride
• 3-Fluoro-3-methyl-azetidine hydrochloride
• Z1964347522
• 3-fluoro-3-methyl-azetidine;hydrochloride
• SY042333
• 3-Fluoro-3-methylazetidineHydrochloride
• CS-0051364
• AS-42995
• AKOS025290025
• SB50706
• F8888-7530
• SCHEMBL15775978
• DB-151934
• 1427379-42-7
• MFCD21605303
• CHC37942
• EN300-124674
• 817-706-7

• MDL： MFCD21605303
• Inchi： 1S/C4H8FN.ClH/c1-4(5)2-6-3-4;/h6H,2-3H2,1H3;1H
• InChI Key： ZKVDMAPGKXMHFO-UHFFFAOYSA-N
• SMILES： Cl.FC1(C)CNC1

Computed Properties

• Exact Mass: 125.0407551g/mol
• Monoisotopic Mass: 125.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 58.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 3-fluoro-3-methyl-azetidine;hydrochloride

Introduction to 3-Fluoro-3-methyl-azetidine Hydrochloride (CAS No. 1427379-42-7)

3-Fluoro-3-methyl-azetidine hydrochloride (CAS No. 1427379-42-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a nitrogen atom. The presence of a fluorine and a methyl group in the 3-position of the azetidine ring imparts specific chemical and biological characteristics that make it an attractive candidate for various drug development projects.

The chemical structure of 3-fluoro-3-methyl-azetidine hydrochloride consists of a four-membered azetidine ring with a fluorine and a methyl group attached at the 3-position. The hydrochloride salt form ensures better solubility and stability, making it suitable for pharmaceutical formulations. The fluorine atom, in particular, is known for its ability to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability, which are crucial for drug design.

Recent research studies have highlighted the potential of 3-fluoro-3-methyl-azetidine hydrochloride in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the use of this compound as a potent inhibitor of certain kinases involved in cancer pathways. The researchers found that 3-fluoro-3-methyl-azetidine hydrochloride exhibited selective inhibition of these kinases, suggesting its potential as an anticancer agent. Another study published in Bioorganic & Medicinal Chemistry Letters in 2022 explored its role as a modulator of G protein-coupled receptors (GPCRs), which are important targets for treating neurological disorders such as Parkinson's disease and Alzheimer's disease.

In addition to its therapeutic potential, 3-fluoro-3-methyl-azetidine hydrochloride has also been studied for its pharmacokinetic properties. A comprehensive pharmacokinetic analysis conducted by a team at the University of California, San Francisco, demonstrated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The high oral bioavailability and low clearance rates make it an attractive candidate for oral drug delivery systems. Furthermore, its low toxicity profile, as evidenced by preclinical studies, supports its safety for human use.

The synthesis of 3-fluoro-3-methyl-azetidine hydrochloride involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the nucleophilic substitution of a suitable azetidine precursor with a fluorinated reagent followed by methylation and salt formation with hydrochloric acid. Advanced synthetic techniques such as catalytic asymmetric synthesis have also been employed to produce enantiomerically pure forms of this compound, which are essential for certain therapeutic applications where chirality plays a critical role.

The applications of 3-fluoro-3-methyl-azetidine hydrochloride extend beyond pharmaceuticals. In the field of materials science, this compound has been explored as a building block for functional polymers due to its unique structural features. For example, researchers at the Massachusetts Institute of Technology have developed novel polymers incorporating 3-fluoro-3-methyl-azetidine units that exhibit enhanced mechanical properties and thermal stability. These materials have potential applications in advanced electronics and biomedical devices.

In conclusion, 3-fluoro-3-methyl-azetidine hydrochloride (CAS No. 1427379-42-7) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic efficacy, this compound is poised to play an important role in advancing medical treatments and technological innovations.